Cas no 2228647-98-9 (3-(1,4-dimethyl-1H-pyrazol-3-yl)-2-methoxypropanoic acid)

• Product Name: 3-(1,4-dimethyl-1H-pyrazol-3-yl)-2-methoxypropanoic acid
• CAS No: 2228647-98-9
• MF: C₉H₁₄N₂O₃
• MW: 198.219062328339
• CID: 6407234
• PubChem ID: 165695311
• Update Time: 2025-08-05

3-(1,4-dimethyl-1H-pyrazol-3-yl)-2-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1,4-dimethyl-1H-pyrazol-3-yl)-2-methoxypropanoic acid
• 2228647-98-9
• EN300-1727342

• Inchi： 1S/C9H14N2O3/c1-6-5-11(2)10-7(6)4-8(14-3)9(12)13/h5,8H,4H2,1-3H3,(H,12,13)
• InChI Key： MZRWRWHXWGAOPK-UHFFFAOYSA-N
• SMILES： O(C)C(C(=O)O)CC1C(C)=CN(C)N=1

Computed Properties

• Exact Mass: 198.10044231g/mol
• Monoisotopic Mass: 198.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 64.4Ų

Additional information on 3-(1,4-dimethyl-1H-pyrazol-3-yl)-2-methoxypropanoic acid

3-(1,4-Dimethyl-1H-Pyrazol-3-Yl)-2-Methoxypropanoic Acid: A Comprehensive Overview

The compound 3-(1,4-dimethyl-1H-pyrazol-3-yl)-2-methoxypropanoic acid (CAS No. 2228647-98-9) is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrazole derivatives, which have been extensively studied due to their diverse biological activities and synthetic versatility. The molecule consists of a pyrazole ring substituted with methyl groups at positions 1 and 4, a methoxy group at position 2 of the propanoic acid moiety, and a carboxylic acid group at position 3. These structural features make it a valuable compound for both academic research and industrial applications.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly in the development of anti-inflammatory, antitumor, and antimicrobial agents. The carboxylic acid group in this compound is particularly significant as it can participate in hydrogen bonding, which is crucial for molecular recognition and bioavailability. Additionally, the methoxy group at position 2 introduces electron-donating effects, enhancing the compound's solubility and stability under physiological conditions.

One of the most promising applications of 3-(1,4-dimethyl-1H-pyrazol-3-yl)-2-methoxypropanoic acid lies in its potential as a lead compound for designing novel therapeutic agents. Researchers have demonstrated that this compound exhibits potent inhibitory activity against several enzymes associated with inflammatory diseases. For instance, studies have shown that it can effectively inhibit cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling pathways. This makes it a strong candidate for the development of nonsteroidal anti-inflammatory drugs (NSAIDs) with improved efficacy and reduced side effects.

In addition to its pharmacological applications, this compound has also been explored for its role in agrochemicals. The pyrazole ring is known to confer pesticidal properties, making this compound a potential candidate for developing eco-friendly pesticides. Recent research has focused on optimizing its stability under environmental conditions while maintaining its efficacy against target pests. These studies emphasize the importance of understanding the relationship between molecular structure and biological activity to design more effective agrochemicals.

The synthesis of 3-(1,4-dimethyl-1H-pyrazol-3-yl)-2-methoxypropanoic acid involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the formation of the pyrazole ring through condensation reactions, followed by functionalization to introduce the methoxy and carboxylic acid groups. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to enhance reaction efficiency and yield high-purity products.

From an analytical standpoint, this compound has been characterized using state-of-the-art spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analyses confirm its molecular structure and provide insights into its conformational flexibility and electronic properties. Such detailed characterization is essential for understanding its behavior in biological systems and optimizing its therapeutic potential.

Looking ahead, ongoing research aims to explore the pharmacokinetic properties of 3-(1,4-dimethyl-1H-pyrazol-3-yl)-2-methoxypropanoic acid, including its absorption, distribution, metabolism, and excretion (ADME) profile. Understanding these parameters will be critical for determining its suitability as a drug candidate and informing dosage regimens for clinical trials.

In conclusion, 3-(1,4-dimethyl-1H-pyrazol-3-Yl)-2-Methoxypropanoic Acid (CAS No. 2228647-98-9) represents a versatile compound with wide-ranging applications in pharmaceuticals and agrochemicals. Its unique structural features make it an attractive target for further research aimed at unlocking its full potential as a therapeutic agent or pesticidal compound. As advancements in synthetic chemistry continue to evolve, this compound serves as a prime example of how molecular design can lead to innovative solutions in modern science.